methyl {4-[(4-fluorobenzoyl)amino]phenoxy}acetate

• IUPAC Name: methyl 2-[4-[(4-fluorobenzoyl)amino]phenoxy]acetate
• InChI: InChI=1S/C16H14FNO4/c1-21-15(19)10-22-14-8-6-13(7-9-14)18-16(20)11-2-4-12(17)5-3-11/h2-9H,10H2,1H3,(H,18,20)
• InChI Key: ZVNDGFBUDKKVGH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C16H14FNO4
• Molecular Weight: 303.28 g/mol

Description

Methyl {4-[(4-fluorobenzoyl)amino]phenoxy}acetate, also known as MFA, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the degradation of endocannabinoids. The inhibition of FAAH by MFA has been shown to have various biochemical and physiological effects, making it a promising candidate for therapeutic interventions.

Mechanism of Action

Methyl {4-[(4-fluorobenzoyl)amino]phenoxy}acetate acts as a competitive inhibitor of FAAH, binding to the active site of the enzyme and preventing the degradation of endocannabinoids. This leads to an increase in endocannabinoid levels, which can activate cannabinoid receptors in the brain and peripheral tissues. The activation of these receptors has been shown to have various effects, including pain relief, anti-inflammatory effects, and anxiolytic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. Studies have demonstrated that this compound can increase endocannabinoid levels in the brain and peripheral tissues, leading to pain relief, anti-inflammatory effects, and anxiolytic effects. Additionally, this compound has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

Methyl {4-[(4-fluorobenzoyl)amino]phenoxy}acetate has several advantages as a research tool. It is a potent and selective inhibitor of FAAH, making it a valuable tool for studying the role of endocannabinoids in various physiological processes. Additionally, this compound has been shown to have a long duration of action, making it suitable for studying the effects of sustained endocannabinoid signaling. However, this compound has some limitations as a research tool. It has poor solubility in water, making it difficult to administer in vivo. Additionally, this compound can have off-target effects, leading to potential complications in experimental design.

Future Directions

There are several future directions for the study of methyl {4-[(4-fluorobenzoyl)amino]phenoxy}acetate. One area of research is the development of more soluble analogs of this compound that can be administered in vivo. Additionally, further studies are needed to determine the safety and efficacy of this compound as a therapeutic agent in humans. Finally, the role of endocannabinoids in various physiological processes is still not fully understood, and further research is needed to elucidate the mechanisms underlying the effects of this compound on the central nervous system.
Conclusion
In conclusion, this compound is a promising compound for scientific research with potential therapeutic applications. Its inhibition of FAAH leads to an increase in endocannabinoid levels, which has been shown to have various biochemical and physiological effects. While this compound has some limitations as a research tool, its potency and selectivity make it a valuable tool for studying the role of endocannabinoids in various physiological processes. Future research is needed to fully understand the potential of this compound as a therapeutic agent and the mechanisms underlying its effects on the central nervous system.

Scientific Research Applications

Methyl {4-[(4-fluorobenzoyl)amino]phenoxy}acetate has been extensively studied for its potential therapeutic applications. The inhibition of FAAH by this compound leads to an increase in endocannabinoid levels, which has been shown to have various effects on the central nervous system. Studies have demonstrated that this compound can reduce pain, anxiety, and inflammation in animal models, making it a promising candidate for the treatment of various disorders, including chronic pain, anxiety, and depression.